Cas no 142603-90-5 (5-Pyrimidinecarboxylicacid, 2-(4-hydroxyphenyl)-)

5-Pyrimidinecarboxylic acid, 2-(4-hydroxyphenyl)-, is a heterocyclic compound featuring a pyrimidine core substituted with a carboxylic acid group at the 5-position and a 4-hydroxyphenyl moiety at the 2-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical synthesis. The presence of both carboxylic acid and phenolic hydroxyl groups enhances its versatility as a building block for further functionalization. Its aromatic and heterocyclic framework contributes to stability and compatibility with various synthetic routes. The compound is particularly valued in medicinal chemistry for its potential as an intermediate in the development of bioactive molecules, owing to its ability to participate in hydrogen bonding and metal coordination.

5-Pyrimidinecarboxylicacid, 2-(4-hydroxyphenyl)- structure

142603-90-5 structure

Product Name:5-Pyrimidinecarboxylicacid, 2-(4-hydroxyphenyl)-

CAS No:142603-90-5

MF:C₁₁H₈N₂O₃

MW:216.19282245636

CID:100999

PubChem ID:135574114

Update Time:2025-06-09

5-Pyrimidinecarboxylicacid, 2-(4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

- 5-Pyrimidinecarboxylicacid, 2-(4-hydroxyphenyl)-
- 2-(4-oxocyclohexa-2,5-dien-1-ylidene)-1H-pyrimidine-5-carboxylic acid
- 2-(4'-Hydroxyphenyl)pyrimidine-5-carboxylic acid
- 2-(4-HYDROXYPHENYL)PYRIMIDINE-5-CARBOXYLIC ACID
- 5-Pyrimidinecarboxylic acid, 2-(4-hydroxyphenyl)- (9CI)
- ACMC-20n1mj
- AG-D-84341
- CTK0G9680
- KB-198528
- SureCN3220155
- SB59229
- DTXSID60632664
- 2-(4-HYDROXYPHENYL)PYRIMIDINE-5-CARBOXYLICACID
- 5-pyrimidinecarboxylic acid,2-(4-hydroxyphenyl)-
- SCHEMBL3220155
- 142603-90-5
- 2-(4-Oxocyclohexa-2,5-dien-1-ylidene)-1,2-dihydropyrimidine-5-carboxylic acid
- MDL： MFCD18822032
- Inchi： 1S/C11H8N2O3/c14-9-3-1-7(2-4-9)10-12-5-8(6-13-10)11(15)16/h1-6,14H,(H,15,16)
- InChI Key： KSKQVBAUECLKGR-UHFFFAOYSA-N
- SMILES： OC1C=CC(=CC=1)C1N=CC(C(=O)O)=CN=1

Computed Properties

Exact Mass: 216.05354
Monoisotopic Mass: 216.05349212g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 83.3Å²

Experimental Properties

PSA: 83.31

5-Pyrimidinecarboxylicacid, 2-(4-hydroxyphenyl)- Pricemore >>

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Chemenu	CM319356-1g	2-(4-Hydroxyphenyl)pyrimidine-5-carboxylic acid	142603-90-5	95%	1g	$827	2023-02-02
Alichem	A089006560-1g	2-(4-Hydroxyphenyl)pyrimidine-5-carboxylic acid	142603-90-5	95%	1g	887.25 USD	2021-06-01
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